N,N-dimethyl-1-[4-methyl-5-(1-{[2-(methylthio)pyridin-3-yl]carbonyl}piperidin-3-yl)-4H-1,2,4-triazol-3-yl]methanamine

• IUPAC Name: [3-[5-[(dimethylamino)methyl]-4-methyl-1,2,4-triazol-3-yl]piperidin-1-yl]-(2-methylsulfanylpyridin-3-yl)methanone
• InChI: InChI=1S/C18H26N6OS/c1-22(2)12-15-20-21-16(23(15)3)13-7-6-10-24(11-13)18(25)14-8-5-9-19-17(14)26-4/h5,8-9,13H,6-7,10-12H2,1-4H3
• InChI Key: PIPBJDVSQJCMNQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=C1C2CCCN(C2)C(=O)C3=C(N=CC=C3)SC)CN(C)C
• Molecular Formula: C18H26N6OS
• Molecular Weight: 374.5 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves intricate reactions, such as the ring-opening reactions of tetrahydro-4-oxoisoxazolo pyridinium salts with tertiary amines, leading to the formation of novel compounds with complex structures (Jones & Phipps, 1976). Another example includes the asymmetric synthesis of 2-(1-aminoalkyl) piperidines, highlighting the chemical manipulation possibilities for compounds within this chemical family (Froelich et al., 1996).

Molecular Structure Analysis

Molecular structure determinations, such as those conducted by Karczmarzyk & Malinka (2004), provide insight into the crystalline state and conformation dependencies of similar molecular frameworks. The analysis reveals that substituent effects significantly influence the molecular conformation in crystalline states, offering a foundational understanding for the structural analysis of N,N-dimethyl-1-[4-methyl-5-(1-{[2-(methylthio)pyridin-3-yl]carbonyl}piperidin-3-yl)-4H-1,2,4-triazol-3-yl]methanamine (Karczmarzyk & Malinka, 2004).

Chemical Reactions and Properties

Chemical properties and reactions can be inferred from studies like those on isoxazoles and their derivatives, showing a range of potential reactivities and chemical transformations. The work by Jones & Phipps (1976) on ring-opening reactions underlines the complex chemical behavior that could be expected from N,N-dimethyl-1-[4-methyl-5-(1-{[2-(methylthio)pyridin-3-yl]carbonyl}piperidin-3-yl)-4H-1,2,4-triazol-3-yl]methanamine and related compounds.

Physical Properties Analysis

Physical properties, such as crystal structure and density, provide critical information for the understanding of chemical substances. Studies on related compounds offer detailed descriptions of crystal systems, cell constants, and structural refinement, essential for comprehending the physical characteristics of N,N-dimethyl-1-[4-methyl-5-(1-{[2-(methylthio)pyridin-3-yl]carbonyl}piperidin-3-yl)-4H-1,2,4-triazol-3-yl]methanamine (Karczmarzyk & Malinka, 2004).

Scientific Research Applications

Synthesis and Chemical Transformations

• Synthesis of Dimethyl Sulfomycinamate : This study involves the synthesis of dimethyl sulfomycinamate, a product of the sulfomycin family of thiopeptide antibiotics, which includes the use of similar complex molecules like N,N-dimethyl-1-[4-methyl-5-(1-{[2-(methylthio)pyridin-3-yl]carbonyl}piperidin-3-yl)-4H-1,2,4-triazol-3-yl]methanamine (Bagley et al., 2005).

• Ring Transformation Reactions : This research describes ring-transformation reactions of specific compounds, shedding light on the behavior and potential transformations of N,N-dimethyl-1-[4-methyl-5-(1-{[2-(methylthio)pyridin-3-yl]carbonyl}piperidin-3-yl)-4H-1,2,4-triazol-3-yl]methanamine (Mataka et al., 1992).

• Bis-alkoxycarbonylation of Styrene : This study explores the use of pyridinimine-modified Pd(II) complexes in the bis-alkoxycarbonylation of styrene, which may be relevant to the catalytic properties of similar compounds (Bianchini et al., 2002).

Structural and Physical Studies

• Structure of Isothiazolopyridine Derivatives : This research details the crystal and molecular structures of isothiazolopyridine derivatives, which can provide insights into the structural characteristics of similar compounds like N,N-dimethyl-1-[4-methyl-5-(1-{[2-(methylthio)pyridin-3-yl]carbonyl}piperidin-3-yl)-4H-1,2,4-triazol-3-yl]methanamine (Karczmarzyk & Malinka, 2004).

• NMR Spectral and Antimicrobial Studies : A series of novel Schiff bases of 3-aminomethyl pyridine were synthesized and studied, which could be related to the understanding of N,N-dimethyl-1-[4-methyl-5-(1-{[2-(methylthio)pyridin-3-yl]carbonyl}piperidin-3-yl)-4H-1,2,4-triazol-3-yl]methanamine in terms of its spectral properties and potential biological activity (Pandey & Srivastava, 2011).

Catalysis and Reaction Mechanisms

• Multicomponent Synthesis of Pyridine-Pyrimidines : This research article reports the synthesis of pyridine-pyrimidines via a three-component reaction catalyzed by an ionic liquid, which may be relevant for understanding the reactivity and catalysis involving compounds like N,N-dimethyl-1-[4-methyl-5-(1-{[2-(methylthio)pyridin-3-yl]carbonyl}piperidin-3-yl)-4H-1,2,4-triazol-3-yl]methanamine (Rahmani et al., 2018).

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, if this compound is a drug, its mechanism of action would depend on the biological target it interacts with.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. For example, some compounds may be toxic or corrosive, while others may be flammable or reactive.

Future Directions

The future directions for research on this compound would likely depend on its properties and potential applications. For example, if the compound has promising pharmaceutical properties, future research might focus on optimizing its synthesis, studying its mechanism of action, or conducting clinical trials.